Cas no 888462-15-5 (N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 888462-15-5
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 5819992
• PubChem ID: 7200156
• Update Time: 2025-06-15

N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, N-(4-ethylphenyl)-3-[(2-thienylcarbonyl)amino]-
• AB00677028-01
• N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide
• 888462-15-5
• AKOS024617040
• N-(4-ethylphenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide
• N-(4-ethylphenyl)-3-(thiophene-2-carbonylamino)-1-benzofuran-2-carboxamide
• F1883-0131

• Inchi： 1S/C22H18N2O3S/c1-2-14-9-11-15(12-10-14)23-22(26)20-19(16-6-3-4-7-17(16)27-20)24-21(25)18-8-5-13-28-18/h3-13H,2H2,1H3,(H,23,26)(H,24,25)
• InChI Key： HPUDXNPBDTYHRR-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2SC=CC=2)=O)=C1C(NC1=CC=C(CC)C=C1)=O

Computed Properties

• Exact Mass: 390.10381361g/mol
• Monoisotopic Mass: 390.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 446.6±45.0 °C(Predicted)
• pka: 11.77±0.43(Predicted)

Additional information on N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide

Research Update on N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide (CAS: 888462-15-5)

N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide (CAS: 888462-15-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzofuran-carboxamide core and thiophene-2-amido side chain, has demonstrated promising pharmacological properties in preclinical studies. Recent research has focused on its potential as a therapeutic agent, particularly in oncology and inflammatory diseases, due to its unique mechanism of action and favorable pharmacokinetic profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific kinase pathways implicated in cancer progression. The study utilized in vitro and in vivo models to evaluate the compound's efficacy and selectivity. Results indicated that N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide exhibited potent inhibition of target kinases with minimal off-target effects, suggesting its potential as a targeted therapy for certain malignancies. The study also highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a critical feature for reducing side effects in clinical applications.

Further research has explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively modulates key inflammatory signaling pathways, such as NF-κB and MAPK, in cellular models of chronic inflammation. These findings suggest that N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide could be repurposed for treating inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel disease. The study also noted the compound's favorable oral bioavailability and metabolic stability, which are essential for its development as an oral therapeutic agent.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the compound's structure-activity relationship (SAR). A 2023 study in Organic & Biomolecular Chemistry detailed the synthesis of analogs of N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide to enhance its potency and reduce potential toxicity. The study identified several derivatives with improved pharmacological profiles, paving the way for further preclinical development. These advancements underscore the compound's versatility and the potential for its application in diverse therapeutic areas.

Despite these promising findings, challenges remain in the development of N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide. Current research is addressing issues such as formulation stability, scalability of synthesis, and comprehensive toxicology assessments. Ongoing studies are also exploring combination therapies to enhance the compound's efficacy and overcome potential resistance mechanisms. The collective efforts of the scientific community are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-(4-ethylphenyl)-3-(thiophene-2-amido)-1-benzofuran-2-carboxamide (CAS: 888462-15-5) represents a promising candidate in the field of chemical biology and drug discovery. Its dual potential in oncology and inflammation, coupled with recent advancements in SAR optimization, positions it as a molecule of significant interest for future research and development. Continued investigation into its mechanisms and therapeutic applications will be critical to realizing its full potential in clinical settings.